3-(1H-perimidin-2-yl)acrylic acid

• Molecular Formula: C14H10N2O2
• Molecular Weight: 238.246
• IUPAC Name: (E)-3-(1H-perimidin-2-yl)prop-2-enoic acid
• InChI: InChI=1S/C14H10N2O2/c17-13(18)8-7-12-15-10-5-1-3-9-4-2-6-11(16-12)14(9)10/h1-8H,(H,15,16)(H,17,18)/b8-7+
• InChI Key: WLWIBKOIAMNPMO-BQYQJAHWSA-N
• SMILES: C1=CC2=C3C(=C1)NC(=NC3=CC=C2)C=CC(=O)O

Description

3-(1H-Perimidin-2-yl)acrylic acid is a heterocyclic acrylic acid derivative featuring a perimidine moiety fused to an acrylic acid backbone. This compound is primarily utilized as a synthetic intermediate in the preparation of polycyclic aromatic systems, such as 7-formyl-1,3-diazopyrenes .

Comparison with Similar Compounds

Comparison with Structural Analogs

3-(1H-Indol-3-yl)acrylic Acid

Structural Differences : Replaces the perimidine group with an indole ring.

• Molecular Weight : 187.19 g/mol (vs. ~300–350 g/mol for perimidinyl analog, estimated based on structural complexity) .
• Synthesis : Prepared via DMAP-catalyzed reactions in tetrahydrofuran, yielding intermediates for pharmaceuticals .
• Bioactivity: Not explicitly reported, but indole derivatives are known for antimicrobial and antitumor properties.

Table 1: Physicochemical Comparison

Property	3-(1H-Perimidin-2-yl)acrylic Acid	3-(1H-Indol-3-yl)acrylic Acid
Molecular Weight	~300–350 (estimated)	187.19
Melting Point	264–265.5°C	Not reported
LogP (Calculated)	~2.5–3.5 (estimated)	1.84
Key Applications	Photoluminescent materials	Pharmaceutical intermediates

Pyridine-Based Acrylic Acid Derivatives

Examples :

• (E)-Methyl 3-(2-amino-5-methylpyridin-3-yl)acrylate
• (E)-Methyl 3-(2-methoxy-6-(pyrrolidin-1-yl)pyridin-3-yl)acrylate (MW 262.30)
• Methyl 3-(2-chloro-4-iodopyridin-3-yl)acrylate (MW 323.52)

Structural Differences: Feature pyridine rings substituted with amino, methoxy, or halogen groups.

• Synthetic Utility : Used in drug discovery; e.g., halogenated derivatives serve as cross-coupling partners .
• Commercial Availability : Priced at $400–$4800 per gram, depending on scale .

Table 2: Pyridine Derivatives vs. Perimidinyl Analog

Compound	Molecular Weight	Key Functional Groups	Price (1 g)
3-(1H-Perimidin-2-yl)acrylic Acid	~300–350	Perimidine, acrylic acid	N/A
(E)-Methyl 3-(2-methoxy-6-pyrrolidinyl)acrylate	262.30	Methoxy, pyrrolidine	$400
Methyl 3-(2-chloro-4-iodopyridin-3-yl)acrylate	323.52	Chloro, iodo	$400

Proton Salts of 3-(Sulfamoylphenylcarbamoyl)acrylic Acid

Structural Differences : Incorporate sulfamoylphenylcarbamoyl groups instead of perimidine.

• Antimicrobial Activity :
  • Compounds 9, 14, 15, 17 showed higher efficacy against Candida albicans than fluconazole (MIC ≤ 8 µg/mL vs. 16 µg/mL for fluconazole) .
  • Activity against E. coli and S. aureus was comparable to vancomycin but lower than levofloxacin .

Table 3: Antimicrobial Activity Comparison

Compound Class	Target Microbe	MIC (µg/mL)	Reference Compound (MIC)
3-(Sulfamoylphenylcarbamoyl)acrylic acid salts	C. albicans	4–8	Fluconazole (16)
3-(1H-Perimidin-2-yl)acrylic Acid	Not reported	N/A	N/A
Pyridine acrylates	Not tested	N/A	N/A

Pyrrolidine-Based Acrylic Acid Derivatives

Example : (E)-3-(1-Methylpyrrolidin-2-yl)acrylic acid hydrochloride .

• Synthesis: Involves oxidation of BOC-L-prolinol and subsequent coupling reactions .
• Applications : Intermediate for kinase inhibitors (e.g., Compound 1 in Embodiment 2) .

Research Findings and Implications

• Structural-Activity Relationships: Perimidine vs. Indole: The larger perimidine group enhances π-conjugation, favoring photoluminescent applications, while indole derivatives are more drug-like due to lower molecular weight .
• Synthetic Challenges : Perimidinyl analogs require specialized annulation conditions (e.g., pyrimidine coupling), whereas pyridine derivatives are more accessible commercially .